2-Methylamino-4,5-methylenedioxy-1-nitrobenzene

• CAS No.: 7748-60-9
• Molecular Formula: C8H8N2O4
• Molecular Weight: 196.16 g/mol
• IUPAC Name: N-methyl-6-nitro-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C8H8N2O4/c1-9-5-2-7-8(14-4-13-7)3-6(5)10(11)12/h2-3,9H,4H2,1H3
• InChI Key: XDVVQLWNXVLLMH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC2=C(C=C1[N+](=O)[O-])OCO2

Description

2-Methylamino-4,5-methylenedioxy-1-nitrobenzene is a useful research compound. Its molecular formula is C8H8N2O4 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.05 mol (10.6 g) of 4,5-methylenedioxy-1,2-dinitrobenzene is added to 40 ml of a 33% strength solution of methylamine in absolute ethanol to which 20 ml of 96° strength ethanol have been added. The reaction edium is heated under reflux for 30 minutes. After dilution with 150 ml of ice-cold water, the expected product precipitates. After being drained and washed with water, it is recrystallized from a mixture of ethanol and acetone. It melts at 170° C. (literature 171° C.).